N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)cyclobutanecarboxamide

• IUPAC Name: N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]cyclobutanecarboxamide
• InChI: InChI=1S/C15H22N4O2/c1-10-9-13(20)18-15(16-10)19-7-5-12(6-8-19)17-14(21)11-3-2-4-11/h9,11-12H,2-8H2,1H3,(H,17,21)(H,16,18,20)
• InChI Key: AFSXRGIGPYRKPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3CCC3
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]acetamides has been described. The compound was synthesized by reacting 6-methyl-2-thiouracil with ethyl chloroacetate in aqueous ethanol in the presence of potassium carbonate at room temperature.

Chemical Reactions Analysis

The compound has been studied for its reactivity with various amines and hydrazine hydrate. The reactions of the compound with methylamine, benzylamine, and amines of the adamantane series afforded the corresponding amides.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized novel compounds with structures similar to the target compound, focusing on their potential biological activities and material applications. For instance, the synthesis and characterization of novel derivatives involving piperidine and pyrimidinone structures have been explored for their anti-angiogenic and DNA cleavage activities. These studies involve detailed synthetic routes, characterization by FTIR, NMR, and mass spectral analysis, and evaluation of biological activities, providing a template for the synthesis and study of N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)cyclobutanecarboxamide (Vinaya et al., 2017).

Biological Activity

The evaluation of biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties, is a common application in scientific research. Compounds containing structures related to the query compound have been investigated for these activities. For example, the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrated antimicrobial properties, suggesting a potential area of research for the query compound in exploring its biological activities (A. Hossan et al., 2012).

Material Science Applications

The synthesis of polyamides containing uracil and adenine utilizing compounds with similar structural features to the query compound illustrates the intersection of chemical synthesis and material science. These studies show the potential of such compounds in creating novel materials with specific properties, including solubility and molecular weight considerations (M. Hattori & M. Kinoshita, 1979).